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Compound of Interest

Compound Name: Heptyl Nonyl Phthalate-d4

Cat. No.: B15557958

Get Quote

This guide provides a comprehensive overview of the chemical and physical properties of

Heptyl Nonyl Phthalate-d4, alongside detailed experimental protocols for its application in

analytical research. Designed for researchers, scientists, and professionals in drug

development, this document consolidates essential data to facilitate its use as an internal

standard in quantitative analysis.

Core Chemical and Physical Properties
Heptyl Nonyl Phthalate-d4 is the deuterium-labeled form of Heptyl Nonyl Phthalate, utilized

primarily as an internal standard for the quantification of phthalates in various matrices. Its

physical state is typically an oil or liquid.[1][2] The deuteration provides a distinct mass shift,

enabling precise measurement by mass spectrometry.
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Property Value

Chemical Name
1-O-heptyl 2-O-nonyl 3,4,5,6-

tetradeuteriobenzene-1,2-dicarboxylate

CAS Number 2733389-45-0, 1246820-06-3

Unlabeled CAS Number 19295-81-9[3]

Molecular Formula C₂₄H₃₄D₄O₄

Molecular Weight 394.58 g/mol

Physical and Chemical Properties of Heptyl Nonyl
Phthalate-d4

Property Value

Physical Form Oil / Liquid[2]

Shelf Life 1095 days[1]

Storage Conditions
Store at room temperature, protected from light

and moisture.[2]

While specific quantitative data such as boiling point, melting point, and density for the

deuterated compound are not readily available in public literature, the properties of the non-

deuterated analog, Heptyl Nonyl Phthalate, can provide a useful reference.

Physical and Chemical Properties of Non-Labeled Heptyl
Nonyl Phthalate
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Property Value

Molecular Formula C₂₄H₃₈O₄[3]

Molecular Weight 390.56 g/mol [3][4]

Boiling Point Data not available

Density Data not available

Solubility

Phthalate esters are generally soluble in many

common organic solvents and oils, with low

solubility in water.[5]

Experimental Protocols
Heptyl Nonyl Phthalate-d4 is instrumental in methods for quantifying phthalates in consumer

products, environmental samples, and biological matrices. The following is a representative

protocol for the analysis of phthalates in a plastic matrix using Gas Chromatography-Mass

Spectrometry (GC-MS), a common application for this internal standard.

Protocol: Quantification of Phthalates in Plastic Toys
using GC-MS with a Deuterated Internal Standard
1. Objective: To accurately quantify the concentration of target phthalates in a plastic sample,

correcting for sample loss and matrix effects during preparation and analysis by using Heptyl
Nonyl Phthalate-d4 as an internal standard.

2. Materials and Reagents:

Solvents: Tetrahydrofuran (THF), Hexane, Cyclohexane (GC grade or higher).

Internal Standard (IS) Stock Solution: Prepare a stock solution of Heptyl Nonyl Phthalate-
d4 in a suitable solvent (e.g., cyclohexane) at a concentration of 100 µg/mL.

Calibration Standards: Prepare a series of calibration standards containing known

concentrations of the target phthalates and a constant concentration of the Heptyl Nonyl
Phthalate-d4 internal standard.
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Sample: A representative portion of the plastic material, cryogenically milled to a fine powder.

Equipment: GC-MS system with a split/splitless inlet, analytical balance, volumetric flasks,

pipettes, vials with PTFE-lined caps, vortex mixer, centrifuge, and syringe filters (0.45 µm

PTFE).

3. Sample Preparation:

Accurately weigh approximately 50 mg of the powdered plastic sample into a glass vial.

Add 5 mL of THF to dissolve the sample. Vortex for 1 minute to ensure complete dissolution.

Add 10 mL of hexane to precipitate the polymer. Vortex for 1 minute.

Centrifuge the sample to pellet the precipitated polymer.

Filter the supernatant through a 0.45 µm PTFE syringe filter into a clean glass vial.

Transfer a 0.5 mL aliquot of the filtered extract to a GC vial.

Add a precise volume of the Heptyl Nonyl Phthalate-d4 internal standard solution to the GC

vial to achieve a final concentration within the calibrated range.

Dilute with cyclohexane to a final volume of 1.5 mL.

4. GC-MS Analysis:

GC Column: A low-bleed, mid-polarity column such as a 30 m x 0.25 mm ID x 0.25 µm film

thickness 5% phenyl-methylpolysiloxane column is suitable.

Injector: Set to 280°C with a splitless injection of 1 µL.

Oven Program: Initial temperature of 100°C, hold for 1 minute, then ramp at 15°C/min to

320°C and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MS Conditions:
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Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Transfer Line Temperature: 280°C.

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

Monitor characteristic ions for each target phthalate and for Heptyl Nonyl Phthalate-d4.

5. Data Analysis and Quantification:

Generate a calibration curve for each target phthalate by plotting the ratio of the analyte

peak area to the internal standard peak area against the concentration of the analyte.

Calculate the same peak area ratio for the unknown sample.

Determine the concentration of the target phthalate in the sample by using the linear

regression equation from the calibration curve.

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental process and the role of

Heptyl Nonyl Phthalate-d4.
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Caption: Experimental workflow for phthalate quantification.
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Caption: Role of the internal standard in quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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